Cas no 113872-20-1 (myo-Inositol,4,5-bis(dihydrogen phosphate) 1-(methyl hydrogen phosphate) (9CI))

myo-Inositol,4,5-bis(dihydrogen phosphate) 1-(methyl hydrogen phosphate) (9CI) structure
113872-20-1 structure
Product Name:myo-Inositol,4,5-bis(dihydrogen phosphate) 1-(methyl hydrogen phosphate) (9CI)
CAS No:113872-20-1
MF:C7H17O15P3
MW:434.122166395187
CID:165690
PubChem ID:195047
Update Time:2025-04-19

myo-Inositol,4,5-bis(dihydrogen phosphate) 1-(methyl hydrogen phosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • myo-Inositol,4,5-bis(dihydrogen phosphate) 1-(methyl hydrogen phosphate) (9CI)
    • 1-monomethylphosphoinositol 4,5-bisphosphate
    • (1S,2S,3R,4S,5S,6R)-3,4,6-trihydroxy-5-{[hydroxy(methoxy)phosphoryl]oxy}cyclohexane-1,2-diyl bis[dihydrogen (phosphate)]
    • Meinsp3
    • 3,4,6-Trihydroxy-5-{[hydroxy(methoxy)phosphoryl]oxy}cyclohexane-1,2-diyl bis[dihydrogen (phosphate)]
    • 113872-20-1
    • DTXSID60921227
    • methyl [(1S,2S,3R,4S,5S,6R)-2,3,6-trihydroxy-4,5-diphosphonooxycyclohexyl] hydrogen phosphate
    • Inchi: 1S/C7H17O15P3/c1-19-25(17,18)22-5-2(8)3(9)6(20-23(11,12)13)7(4(5)10)21-24(14,15)16/h2-10H,1H3,(H,17,18)(H2,11,12,13)(H2,14,15,16)/t2-,3+,4+,5-,6-,7-/m0/s1
    • InChI Key: AYDUDQWKUZVAGV-ARYBSUEZSA-N
    • SMILES: P(=O)(O)(OC)O[C@H]1[C@H]([C@H]([C@@H]([C@H]([C@@H]1O)OP(=O)(O)O)OP(=O)(O)O)O)O

Computed Properties

  • Exact Mass: 433.97801
  • Monoisotopic Mass: 433.97803082g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 596
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.5
  • Topological Polar Surface Area: 250Ų

Experimental Properties

  • PSA: 249.97
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